BE“GH@ Safety Operating Guide

Check Availability & Pricing

VINAVIL K 115 (Polymer for industry)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: K-115

Cat. No.: B000218

VINAVIL K 115 is not classified as hazardous waste; however, it must be disposed of
responsibly to prevent environmental contamination.[1]

Data Presentation
Parameter Value
Hazardous Waste Class Not classified as hazardous.[1]

) Dispose of via a licensed waste disposal
Disposal Method

contractor.[1]

Do not dispose of into sewers or allow entry into
Special Precautions drains or watercourses.[1] Empty containers
may retain product residues.[1]

Experimental Protocols

No specific experimental protocols for the disposal of VINAVIL K 115 were found in the

provided search results. The recommended procedure is to engage a licensed waste disposal
contractor.[1]

Disposal Workflow
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VINAVIL K 115 Disposal Workflow

Begin Disposal Process

Prepare for Disposal

:

Small Spill or Leak?

Ye

[ Contain with earth or sand. j
No

Mechanically collect into sealed containers.

Is disposal into sewer
or watercourse planned?

Contact and send to an
authorized waste disposal service.

Handle empty containers.
Do not re-use.
Recycle where authorized.

End of Disposal Process
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Caption: Disposal workflow for VINAVIL K 115.
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K-115 Hydrochloride Dihydrate (Ripasudil)

This substance is harmful if swallowed and very toxic to aquatic life with long-lasting effects.[2]
Proper disposal is critical to avoid environmental harm.

Data Presentation

Parameter Value

H302: Harmful if swallowed.[2] H410: Very toxic

to aquatic life with long lasting effects.[2]

GHS Hazard Statements

_ Dispose of contents/container to an approved
Disposal Method

waste disposal plant.[2]

Absorb solutions with finely-powdered liquid-
Spill Containment binding material (e.g., diatomite).[2][3]

Decontaminate surfaces with alcohol.[2][3]

Experimental Protocols

No specific experimental protocols for the disposal of K-115 Hydrochloride Dihydrate were
found in the provided search results. Disposal should be conducted in accordance with
prevailing country, federal, state, and local regulations via an approved waste disposal plant.[2]

[3]

Disposal Workflow
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é K-115 Hydrochloride Dihydrate (Ripasudil) Disposal )

Begin Disposal Process

Wear full Personal
Protective Equipment (PPE).

'

Spill Occurs?

Yes
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Absorb with liquid-binding material.
Decontaminate surfaces with alcohol.

l :

Collect waste and contaminated
materials into a suitable container.

'

Avoid release to
the environment.

Dispose of contents/container

to an approved waste disposal plant.

Ensure compliance with all
local, state, and federal regulations.

End of Disposal Process
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Caption: Disposal workflow for K-115 Hydrochloride Dihydrate.
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Polyvinylpyrrolidone (PVP), Grade K 115

The disposal of Polyvinylpyrrolidone (PVP) must take into account its potential environmental
impact.[4]

Data Presentation

Parameter Value

Physical Property Hygroscopic, water-soluble.[5]

Must consider the material's impact on air

quality; potential migration in soil or water;
Disposal Consideration effects on animal, aquatic, and plant life; and

conformance with environmental and public

health regulations.[4]

Dampen spill with water, transfer to a suitable
container, use water-dampened absorbent

Spill Response (Solid) paper for cleanup, and seal contaminated
materials in a vapor-tight plastic bag for
disposal.[5]

Experimental Protocols

No specific experimental protocols for the disposal of Polyvinylpyrrolidone K 115 were found in
the provided search results. Disposal must adhere to environmental and public health
regulations.[4]

Disposal Workflow
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/Polyvinylpyrrolidone (PVP) K 115 Disposal Workﬂow\

Begin Disposal Process

Solid Spill Occurs?
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Y

Dampen solid spill
material with water.

A

Transfer dampened material
to a suitable container.

A

Use water-dampened absorbent
paper to pick up residue.

A

Seal contaminated paper and clothing
in a vapor-tight plastic bag.

\/
Wash contaminated surfaces
with soap and water solution.

Y

Evaluate Disposal Plan |«

Y

Assess impact on:
- Air Quality
- Soil & Water Migration
- Animal & Plant Life
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Ensure conformance with

environmental and public
health regulations.

Y

Dispose of waste according
to regulatory requirements.

End of Disposal Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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